Cas no 1699449-56-3 (5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1699449-56-3
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5938196
• PubChem ID: 136838044
• Update Time: 2025-06-08

5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1699449-56-3
• EN300-1119108

• Inchi： 1S/C12H21N3/c1-5-10-7-11(6-2)15-12(13-10)8(3)9(4)14-15/h10-11,13H,5-7H2,1-4H3
• InChI Key： JKDUQHOTECJRGE-UHFFFAOYSA-N
• SMILES： N12C(=C(C)C(C)=N1)NC(CC)CC2CC

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

5,7-Diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine: A Promising Compound in the Field of Medicinal Chemistry

5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1699449-56-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and have been extensively studied for their pharmacological properties.

The chemical structure of 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is characterized by a fused pyrazole and pyrimidine ring system with specific substituents at the 2, 3, 5, and 7 positions. The presence of these substituents imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets and enhance its therapeutic potential.

Recent research has focused on the biological activities of 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has also shown promising anti-cancer activity. Research conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was effective against breast cancer and colorectal cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic properties of 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine have also been investigated. Preclinical studies indicate that it has favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further development as a therapeutic agent. Moreover, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of 5,7-diethyl-2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1，5-a]pyrimidine has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves a multi-step process starting from readily available starting materials. This method not only enhances the scalability of production but also reduces the overall cost of synthesis.

In conclusion, 5，7-diethyl-2，3-dimethyl-4H，5H，6H，7H-pyrazolo[1，5-a]pyrimidine (CAS No. 1699449-56-3) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its clinical utility.